N-(4-bromo-3-methylphenyl)-1-(2-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-(4-bromo-3-methylphenyl)-1-[(2-fluorophenyl)methyl]-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C20H16BrFN2O2/c1-13-11-15(8-9-17(13)21)23-19(25)16-6-4-10-24(20(16)26)12-14-5-2-3-7-18(14)22/h2-11H,12H2,1H3,(H,23,25)
• InChI Key: KZFKRMVJYIPMOR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)C2=CC=CN(C2=O)CC3=CC=CC=C3F)Br
• Molecular Formula: C20H16BrFN2O2
• Molecular Weight: 415.3 g/mol

Description

N-(4-bromo-3-methylphenyl)-1-(2-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a useful research compound. Its molecular formula is C20H16BrFN2O2 and its molecular weight is 415.262. The purity is usually 95%.
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Scientific Research Applications

Drug Discovery and Development

• Selective Kinase Inhibitors : A study by Schroeder et al. (2009) discussed the discovery of selective and orally efficacious inhibitors of the Met kinase superfamily, highlighting the role of substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides in cancer treatment. This indicates the potential application of similar compounds in targeted cancer therapy Schroeder et al., 2009.

Polymer Chemistry and Material Science

• Aromatic Polyamides : Hsiao et al. (1999) synthesized new aromatic polyamides derived from 9,9-bis[4-(4-carboxy-phenoxy)phenyl]fluorene, demonstrating their solubility in organic solvents and thermal stability. This suggests potential applications of similar dihydropyridine derivatives in creating high-performance polymers Hsiao, Chin‐Ping Yang, & Weilong Lin, 1999.

Pharmacological Research

• HIV Integrase Inhibitors : Monteagudo et al. (2007) explored the metabolism and disposition of potent HIV integrase inhibitors, including studies using 19F-NMR spectroscopy. This research provides a foundation for developing new drugs with improved efficacy against HIV, suggesting similar chemical frameworks could be beneficial in this domain Monteagudo et al., 2007.

Antipathogenic Activity

• Antimicrobial and Antibiofilm Agents : Limban, Marutescu, & Chifiriuc (2011) discussed the synthesis, characterization, and antipathogenic activity of new thiourea derivatives, demonstrating significant effects on bacterial strains known for biofilm formation. This indicates that compounds with similar structural motifs may serve as potential antimicrobial agents with antibiofilm properties Limban, Marutescu, & Chifiriuc, 2011.